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Compound of Interest

Compound Name: Furtrethonium iodide

CAS No.: 541-64-0

Cat. No.: B1218996

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and

physicochemical properties of furtrethonium iodide. The document details a plausible

synthetic route, purification methodologies, and expected analytical data. Furthermore, it

elucidates the compound's mechanism of action as a muscarinic agonist through a detailed

signaling pathway diagram.

Introduction
Furtrethonium iodide, also known as trimethylfurfurylammonium iodide, is a quaternary

ammonium salt. Its chemical structure features a furan ring connected to a trimethylammonium

moiety via a methylene bridge, with iodide as the counter-ion. As a cholinergic agent, it acts as

an agonist at muscarinic acetylcholine receptors, eliciting parasympathomimetic effects. This

guide serves as a technical resource for professionals engaged in the research and

development of cholinergic compounds.
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A summary of the key physicochemical properties of furtrethonium iodide is presented in the

table below.

Property Value Reference

CAS Number 541-64-0 [1]

Molecular Formula C₈H₁₄INO [1]

Molecular Weight 267.11 g/mol [1]

Melting Point 116-120 °C [2]

Appearance
White to off-white crystalline

solid (predicted)

Solubility
Soluble in water and polar

organic solvents (predicted)

Synthesis of Furtrethonium Iodide
The most direct and common method for the synthesis of furtrethonium iodide is through the

quaternization of a tertiary amine, specifically N,N-dimethylfurfurylamine, with methyl iodide.

This reaction, a type of nucleophilic substitution (SN2), involves the lone pair of electrons on

the nitrogen atom of the tertiary amine attacking the electrophilic methyl group of methyl iodide,

with the iodide ion acting as the leaving group and subsequently forming an ionic bond with the

newly formed quaternary ammonium cation.

Proposed Synthesis Pathway
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N,N-dimethylfurfurylamine

Furtrethonium iodide

+ CH₃I

Methyl iodide
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Synthesis

Work-up & Purification

Dissolve N,N-dimethylfurfurylamine
in anhydrous acetone

Cool solution in ice bath

Add methyl iodide

Stir at room temperature for 24h

Precipitate with diethyl ether

Vacuum filtration

Wash with cold diethyl ether

Dry under vacuum

Final_Product

Furtrethonium Iodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Furanmethanaminium, N,N,N-trimethyl-, iodide (1:1) | C8H14INO | CID 10937 -
PubChem [pubchem.ncbi.nlm.nih.gov]

2. echemi.com [echemi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and Purity
of Furtrethonium Iodide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218996/docs#an-in-depth-technical-guide-to-the-
synthesis-and-purity-of-furtrethonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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